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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of tributylaluminum (TBA), a
versatile and highly reactive organoaluminum compound. This document details its key
suppliers, commercial availability, synthesis methodologies, and essential quality control
protocols, tailored for professionals in research, and drug development.

Commercial Availability and Key Suppliers

Tributylaluminum is commercially available from a range of global suppliers, varying in purity,
formulation, and packaging options to suit diverse research and industrial needs. Major
manufacturers and distributors offer various grades, from technical to high-purity, often
dissolved in hydrocarbon solvents for safer handling.

Below is a summary of key suppliers and the typical commercial forms of tributylaluminum:
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Supplier

Headquarters
Location

Product Grades &
Formulations

Typical Packaging
Options

Albemarle Corporation

Charlotte, North
Carolina, USA[1][2][3]
[4]

Catalyst and specialty

chemical grades.

Bulk quantities,
specialized cylinders,
and returnable

containers.

Parchem fine &

specialty chemicals

New Rochelle, New
York, USA[5][6][7][8]
[°]

Technical and high-
purity grades, often
available as solutions
in hydrocarbon

solvents.[10]

Drums, intermediate
bulk containers
(IBCs), and smaller
research-scale

quantities.[11]

Wuxi Zhongkun
Biochemical

Technology Co., Ltd.

Wuxi, Jiangsu, China

Various grades for

chemical synthesis.

Custom packaging
available upon

request.

ChemicalBook

(Online Marketplace)

Lists various suppliers
with a range of
purities and solution

concentrations.

Varies by supplier,
from grams to

kilograms.

BuyersGuideChem

(Online Directory)

Connects buyers with
global manufacturers

and distributors.

Varies by supplier.

Pricing for tributylaluminum is subject to market fluctuations, purity, quantity, and formulation.

For accurate and up-to-date pricing, it is recommended to contact the suppliers directly. Lead

times can also vary depending on the supplier's stock and the customer's location.

Synthesis of Tributylaluminum: Experimental

Protocols

The industrial production of trialkylaluminum compounds like tributylaluminum is often achieved

through the Ziegler process.[12][13] For laboratory-scale synthesis, the Grignard reaction

provides a viable alternative.
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Industrial Production: Ziegler Process

The Ziegler process involves the reaction of aluminum, hydrogen, and an olefin (in this case, 1-
butene) to produce the corresponding trialkylaluminum.[14][15]

Reaction Scheme:
Al + 1.5 H2 + 3 CH2=CHCH2CHs — Al(CH2CH2CH2CHs3)3

Detailed Methodology:

Activation of Aluminum: High-purity aluminum powder is activated to increase its reactivity.

o Reaction with Hydrogen and Triethylaluminum (Initiator): The activated aluminum is reacted
with hydrogen and a small amount of a trialkylaluminum, such as triethylaluminum, under
high pressure and elevated temperature to form diethylaluminum hydride.

o Hydroalumination of 1-Butene: 1-Butene is then introduced to the diethylaluminum hydride,
which undergoes hydroalumination to form tributylaluminum.

« Purification: The resulting tributylaluminum is purified through distillation or other separation
techniques to remove unreacted starting materials and byproducts.

Laboratory Synthesis: Grighard Reaction

A Grignard reagent, butylmagnesium bromide, can be reacted with aluminum trichloride to
produce tributylaluminum.[16][17][18][19]

Reaction Scheme:
3 CH3CH2CH2CH2MgBr + AICIs - Al(CH2CH2CH2CHs)s + 3 MgBrCl
Detailed Methodology:

» Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium
turnings. Slowly add a solution of 1-bromobutane in anhydrous diethyl ether from the

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/tri-n-butylaluminum
https://patents.google.com/patent/US3960912A/en
https://www2.chem.wisc.edu/deptfiles/OrgLab/grignard/CHEM%20344%20Chapter%2014%20Grignard%20Reaction.pdf
https://web.mnstate.edu/jasperse/chem365/grignard.pdf
https://studylib.net/doc/8347781/grignard-reaction--preparation-of
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/The_Synthesis_and_Characterization_of_Carbonyl_Compounds/7%3A_The_Grignard_Reaction_(Experiment)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

dropping funnel to initiate the formation of butylmagnesium bromide. The reaction is
exothermic and should be controlled by the rate of addition.

Reaction with Aluminum Trichloride: Once the Grignard reagent formation is complete, a
solution of anhydrous aluminum trichloride in anhydrous diethyl ether is added dropwise to
the Grignard reagent at a controlled temperature (typically O °C).

Reaction Work-up: After the addition is complete, the reaction mixture is stirred for several
hours at room temperature. The reaction is then quenched by the slow addition of a
saturated aqueous solution of ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic extracts are dried over anhydrous
magnesium sulfate, and the solvent is removed under reduced pressure. The crude
tributylaluminum can be further purified by vacuum distillation.

Quality Control and Analytical Protocols

Ensuring the purity and identity of tributylaluminum is critical for its application in research and

drug development. A combination of spectroscopic and chromatographic techniques is

employed for quality control.

Gas Chromatography (GC)

Gas chromatography is used to determine the purity of tributylaluminum and to identify and

guantify any volatile impurities.

Experimental Protocol (GC-FID):

Instrument: Gas chromatograph equipped with a Flame lonization Detector (FID).
Column: A non-polar capillary column (e.g., DB-1 or equivalent).

Carrier Gas: High-purity nitrogen or helium at a constant flow rate.

Injector Temperature: 250 °C.

Detector Temperature: 300 °C.
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e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold at 250 °C for 5 minutes.

o Sample Preparation: Due to its pyrophoric nature, tributylaluminum must be handled under
an inert atmosphere. A dilute solution of the sample in an anhydrous hydrocarbon solvent
(e.g., hexane or toluene) is prepared in a glovebox.

« Injection: A small volume (typically 1 uL) of the prepared solution is injected into the GC.

o Data Analysis: The peak area of tributylaluminum is compared to the total area of all peaks to
determine its purity. Impurities are identified by their retention times relative to known
standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for confirming the structure of
tributylaluminum.

Experimental Protocol:
e Instrument: NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Anhydrous deuterated benzene (CeDs) or deuterated toluene (C7Ds).

o Sample Preparation: A small amount of tributylaluminum is carefully dissolved in the
deuterated solvent in an NMR tube sealed under an inert atmosphere.

o Data Acquisition: Standard *H and 3C NMR spectra are acquired.

o Expected *H NMR Data (in CsDs): The spectrum will show characteristic signals for the butyl
group protons, with chemical shifts and coupling patterns consistent with the
tributylaluminum structure.
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o Expected 13C NMR Data (in CsDs): The spectrum will show distinct signals for the four
different carbon atoms of the butyl groups attached to the aluminum atom.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can be used to identify the characteristic vibrational modes of the Al-C bond
and the alkyl chains.[20][21][22][23][24]

Experimental Protocol:
e Instrument: FTIR spectrometer.

o Sample Preparation: A thin film of the neat liquid can be prepared between two potassium
bromide (KBr) or sodium chloride (NaCl) plates in an inert atmosphere glovebox.
Alternatively, a solution in a suitable anhydrous solvent can be analyzed in a liquid
transmission cell.

o Data Acquisition: The infrared spectrum is recorded over the range of 4000-400 cm™1,

o Expected Data: The spectrum will exhibit characteristic C-H stretching and bending
vibrations of the butyl groups, as well as vibrations associated with the Al-C bond.

Safety and Handling

Tributylaluminum is a pyrophoric material, meaning it can ignite spontaneously on contact with
air.[25][26][27][28][29] It also reacts violently with water. Therefore, stringent safety precautions
must be followed.

o Handling: Always handle tributylaluminum in a well-ventilated fume hood or a glovebox under
an inert atmosphere (e.g., nitrogen or argon).

o Personal Protective Equipment (PPE): Wear flame-retardant laboratory coats, chemical-
resistant gloves, and safety glasses or a face shield.[25][26][28]

o Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition and
incompatible materials.[25][28] Containers should be kept tightly sealed under an inert
atmosphere.
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o Spills: In case of a small spill, cover with a dry, inert absorbent material such as sand or
vermiculite. Do not use water. For larger spills, evacuate the area and contact emergency
services.

Visualizations
Supply Chain of Tributylaluminum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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